Cas no 2320377-45-3 (1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole)

• Product Name: 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole
• CAS No: 2320377-45-3
• MF: C₁₁H₁₆F₃N₃O₃S
• MW: 327.323251724243
• CID: 6267328
• PubChem ID: 121175645
• Update Time: 2025-06-22

1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole
• 1-ethyl-2-methyl-4-{[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonyl}-1H-imidazole
• AKOS032725011
• 1-ethyl-2-methyl-4-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonylimidazole
• 1-ethyl-2-methyl-4-((3-(2,2,2-trifluoroethoxy)azetidin-1-yl)sulfonyl)-1H-imidazole
• 2320377-45-3
• F6514-3201

• Inchi： 1S/C11H16F3N3O3S/c1-3-16-6-10(15-8(16)2)21(18,19)17-4-9(5-17)20-7-11(12,13)14/h6,9H,3-5,7H2,1-2H3
• InChI Key： SDQNOYDOKUSBRW-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)C(C)=N1)(N1CC(C1)OCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 327.08644704g/mol
• Monoisotopic Mass: 327.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.8Ų

Additional information on 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole

Introduction to 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole (CAS No. 2320377-45-3)

1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole (CAS No. 2320377-45-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The molecular structure of 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole is characterized by the presence of an imidazole ring, an ethyl and methyl substituent on the ring, and a sulfonyl group attached to the azetidine ring. The azetidine ring is further substituted with a trifluoroethoxy group, which imparts unique chemical and biological properties to the molecule. The combination of these structural elements makes this compound a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

In addition to its anti-inflammatory properties, 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole has shown promise in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole has also been extensively studied. Research has demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a favorable safety margin for clinical use.

To further understand the mechanism of action of 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole, several structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural features that contribute to its biological activity. For example, the presence of the trifluoroethoxy group on the azetidine ring has been shown to enhance both potency and selectivity. This information is valuable for optimizing the compound's structure for improved therapeutic efficacy.

In conclusion, 1-ethyl-2-methyl-4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-1H-imidazole (CAS No. 2320377-45-3) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore its full therapeutic potential and optimize its use in various medical conditions.